![molecular formula C27H30N2O2 B268554 [4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone](/img/structure/B268554.png)
[4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone, also known as DPPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPPM is a member of the piperazine family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of [4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone is not fully understood, but it is believed to act as a selective antagonist of dopamine D2 receptors. This results in a decrease in dopamine signaling, which is thought to underlie its antipsychotic and antidepressant effects. This compound has also been shown to modulate other neurotransmitter systems, such as serotonin and glutamate, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to decrease dopamine release in the brain, which is thought to contribute to its antipsychotic effects. This compound has also been shown to increase levels of the neurotransmitter GABA, which is thought to underlie its anxiolytic effects. Additionally, this compound has been shown to have a low affinity for other neurotransmitter receptors, which may contribute to its low side effect profile.
Advantages and Limitations for Lab Experiments
[4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. It has also been shown to have a long half-life, which allows for sustained effects in animal models. However, this compound has some limitations, including its poor solubility in water and limited bioavailability, which may affect its efficacy in vivo.
Future Directions
There are several future directions for research on [4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone. One area of interest is the development of novel derivatives of this compound with improved pharmacokinetic properties. Another area of interest is the investigation of the role of this compound in other neurological and psychiatric disorders, such as Parkinson's disease and schizophrenia. Additionally, the use of this compound in combination with other drugs for the treatment of mental disorders is an area of ongoing research. Overall, this compound has significant potential for further research and development in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method has been optimized to ensure high yields and purity of the final product. This compound has been extensively studied for its potential applications in medicinal chemistry, neuroscience, and drug discovery. Its mechanism of action is believed to act as a selective antagonist of dopamine D2 receptors. This compound has various biochemical and physiological effects in preclinical studies, including its high potency, selectivity, and low toxicity. It has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, it has some limitations, including its poor solubility in water and limited bioavailability. There are several future directions for research on this compound, including the development of novel derivatives with improved pharmacokinetic properties and investigation of its role in other neurological and psychiatric disorders. Overall, this compound has significant potential for further research and development in various fields.
Synthesis Methods
[4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone can be synthesized using a multi-step process involving the reaction of 2-propoxybenzaldehyde with diphenylmethylpiperazine in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to ensure high yields and purity of the final product.
Scientific Research Applications
[4-(Diphenylmethyl)piperazin-1-yl](2-propoxyphenyl)methanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, this compound has been shown to exhibit potent antipsychotic and antidepressant effects, making it a promising candidate for the treatment of mental disorders. In neuroscience, this compound has been used to investigate the role of dopamine receptors in the brain, as it has been shown to selectively bind to D2 receptors. In drug discovery, this compound has been used as a lead compound for the development of novel drugs targeting dopamine receptors.
properties
Molecular Formula |
C27H30N2O2 |
---|---|
Molecular Weight |
414.5 g/mol |
IUPAC Name |
(4-benzhydrylpiperazin-1-yl)-(2-propoxyphenyl)methanone |
InChI |
InChI=1S/C27H30N2O2/c1-2-21-31-25-16-10-9-15-24(25)27(30)29-19-17-28(18-20-29)26(22-11-5-3-6-12-22)23-13-7-4-8-14-23/h3-16,26H,2,17-21H2,1H3 |
InChI Key |
XOEWHNVUZACYJY-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC=C1C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CCCOC1=CC=CC=C1C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.